5-cyclohexyl-4-{[3-(2-nitrophenyl)-2-propen-1-ylidene]amino}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-cyclohexyl-4-[(E)-[(Z)-3-(2-nitrophenyl)prop-2-enylidene]amino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H19N5O2S/c23-22(24)15-11-5-4-7-13(15)10-6-12-18-21-16(19-20-17(21)25)14-8-2-1-3-9-14/h4-7,10-12,14H,1-3,8-9H2,(H,20,25)/b10-6-,18-12+
• InChI Key: BKFGYZNDBKPIBJ-VDUTWIJRSA-N
• Canonical SMILES: C1CCC(CC1)C2=NNC(=S)N2N=CC=CC3=CC=CC=C3[N+](=O)[O-]
• Isomeric SMILES: C1CCC(CC1)C2=NNC(=S)N2/N=C/C=C\C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H19N5O2S
• Molecular Weight: 357.4 g/mol

Description

• Triazole compounds, including those similar to the specified chemical, are noted for their varied biological activities and have been studied extensively in organic chemistry. They are often used in the development of new drugs due to their unique structural and chemical properties (Srivastava et al., 2016).

Synthesis Analysis

• The synthesis of triazole derivatives can be complex and often involves multi-step reactions. For instance, the synthesis of similar triazole compounds has been accomplished through reactions involving hydrazine hydrate, alkyl azides, or enamine reactions (Ferrini et al., 2015), (Abdel-Wahab et al., 2023).

Molecular Structure Analysis

• The molecular structure of triazole derivatives, including those similar to the specified compound, often feature a non-planar configuration, with significant dihedral angles between constituent rings. The structure is typically confirmed using X-ray diffraction and NMR spectroscopy (Ünver & Tanak, 2018).

Chemical Reactions and Properties

• Triazole compounds are known for their ability to undergo various chemical reactions, including cycloaddition, condensation, and cyclization, leading to the formation of a diverse range of derivatives with different chemical properties (Almirante et al., 1986).

Physical Properties Analysis

• The physical properties of triazole derivatives can vary significantly based on their specific structure and substituents. They often exhibit distinct melting points, solubility characteristics, and crystal structures, as determined by various spectroscopic and chromatographic methods (Aksyonova-Seliuk et al., 2018).

Chemical Properties Analysis

• Triazole derivatives exhibit a range of chemical properties, including biological activity and reactivity. These properties are influenced by their molecular structure, with specific functional groups contributing to their reactivity and potential biological applications (Badr & Barwa, 2011).

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization, and potential biological activities. There is also potential for the development of new analogs of this compound.